5-Amino-2-(2,6-difluorophenyl)oxazole-4-carbonitrile

• Molecular Formula: C10H5F2N3O
• Molecular Weight: 221.16 g/mol
• IUPAC Name: 5-amino-2-(2,6-difluorophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C10H5F2N3O/c11-5-2-1-3-6(12)8(5)10-15-7(4-13)9(14)16-10/h1-3H,14H2
• InChI Key: FAFPTSJFTPIYBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=NC(=C(O2)N)C#N)F

Description

5-Amino-2-(2,6-difluorophenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C10H5F2N3O and its molecular weight is 221.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of aminomalononitrile p-toluenesulfonate (0.050 g, 0.2 mmol) in NMP (0.5 mL) was added 2,6-difluorobenzoyl chloride (27 ul, 0.21 mmol) and the resulting solution heated in the microwave at 120° C. for 5 minutes. The solution was diluted with EtOAc and water. The organic phase was washed with water and brine, dried over MgSO4 and the solvent removed in vacuo to afford 5-amino-2-(2,6-difluorophenyl)oxazole-4-carbonitrile (0.030 g, 0.14 mmol, 69%) as an off-white solid. 1H NMR (DMSO) δ 7.30 (2H, t), 7.61 (1H, m), 8.14 (2H, br. s). LCMS (1) Rt: 1.59 min; m/z (ES+) 222.